2-[(2E,6E)-3,7,11-Trimethyl-2,6,10-dodecatrienyl]-5-methylhydroquinone
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Overview
Description
2-[(2E,6E)-3,7,11-Trimethyl-2,6,10-dodecatrienyl]-5-methylhydroquinone is a natural product found in Streptomyces nitrosporeus and Penicillium with data available.
Scientific Research Applications
Synthesis and Metabolite Research
Synthesis Techniques : The compound has been synthesized for studying marine fungal metabolites, utilizing oxidative ether cleavage under acidic conditions to preserve the oxidation-sensitive polyprenyl side chain (Scheepers, Klein, & Davies-Coleman, 2006).
Transformation in Fungi : Research has explored its transformation by the plant pathogenic fungus Glomerella cingulata, revealing insights into microbial biotransformation processes (Miyazawa, Nankai, & Kameoka, 1996).
Pharmaceutical Applications
- Drug Solubility Studies : This compound has been examined for its solubility in water, contributing to understanding drug solubility and dissolution in pharmaceuticals (Hassanein, Hasse, & Enders, 2011).
Chemical Analysis and Separation Techniques
- Liquid Chromatographic Separation : It has been used in developing separation procedures for sesquiterpenoids and juvenile hormone derivatives, aiding in preparative chromatographic techniques (Warthen, 1980).
Biological Studies
- Insect Hormone Research : Studies have identified it as a precursor in the biosynthesis of juvenile hormones in insects, highlighting its role in insect development and hormone regulation (Teal et al., 2014).
Organic Synthesis
- Production of Ubiquinone-10 : This compound has been utilized in the stereoselective synthesis of ubiquinone-10, a critical molecule in cellular respiration and antioxidant defense (Fujita, Ishiguro, Onishi, & Nishida, 1982).
Marine Biology
- Algicidal Compounds from Marine Algae : Extracts from the brown alga Dictyopteris undulata containing similar compounds have shown algicidal properties, indicating potential applications in managing harmful algal blooms (Ishibashi, Sato, Sakai, Hirao, & Kuwano, 2013).
properties
Molecular Formula |
C22H32O2 |
---|---|
Molecular Weight |
328.5 g/mol |
IUPAC Name |
2-methyl-5-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl]benzene-1,4-diol |
InChI |
InChI=1S/C22H32O2/c1-16(2)8-6-9-17(3)10-7-11-18(4)12-13-20-15-21(23)19(5)14-22(20)24/h8,10,12,14-15,23-24H,6-7,9,11,13H2,1-5H3/b17-10+,18-12+ |
InChI Key |
WMICYZWXGIMHIB-VZRGJMDUSA-N |
Isomeric SMILES |
CC1=CC(=C(C=C1O)C/C=C(\C)/CC/C=C(\C)/CCC=C(C)C)O |
SMILES |
CC1=CC(=C(C=C1O)CC=C(C)CCC=C(C)CCC=C(C)C)O |
Canonical SMILES |
CC1=CC(=C(C=C1O)CC=C(C)CCC=C(C)CCC=C(C)C)O |
synonyms |
farnesylhydroquinone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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